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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylheptane

CAS No.: 61868-27-7

Cat. No.: B15921106

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

the branched alkane, 3-Ethyl-2,5-dimethylheptane. Due to the scarcity of direct experimental

data for this specific isomer, this document leverages well-established group additivity methods

to provide reliable estimated values for its core thermodynamic properties. Detailed,

generalized experimental protocols for the determination of these properties are also

presented, offering a foundational methodology for laboratory investigation.

Core Thermodynamic and Physical Properties
The thermodynamic and physical properties of 3-Ethyl-2,5-dimethylheptane are crucial for

understanding its behavior in various chemical and physical processes. The following tables

summarize key physical data and estimated thermodynamic properties at standard conditions

(298.15 K and 1 bar).

Table 1: Physical Properties of 3-Ethyl-2,5-dimethylheptane
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Property Value Unit Source

Molecular Formula C₁₁H₂₄ - [1][2]

Molar Mass 156.31 g/mol [1]

Boiling Point 180.1 °C [1]

Table 2: Estimated Thermodynamic Properties of 3-Ethyl-2,5-dimethylheptane (Ideal Gas

Phase at 298.15 K)

Property Value Unit

Standard Enthalpy of

Formation (ΔHf°)
-280.9 kJ/mol

Standard Molar Entropy (S°) 489.4 J/(mol·K)

Molar Heat Capacity at

Constant Pressure (Cp)
245.8 J/(mol·K)

Note: The values in Table 2 are estimated using the Benson group-additivity method, a highly

regarded technique for calculating the thermodynamic properties of organic compounds in the

absence of experimental data.[3][4][5]

Estimation of Thermodynamic Properties: The
Benson Group-Additivity Method
The thermodynamic values presented in this guide were calculated using the Benson group-

additivity method.[5] This method is founded on the principle that the thermodynamic properties

of a molecule can be approximated by summing the contributions of its constituent polyvalent

atomic groups.[3][6]

For 3-Ethyl-2,5-dimethylheptane, the molecule is deconstructed into the following groups:

2 x C-(C)(H)₃: Two primary carbon atoms bonded to one other carbon and three hydrogen

atoms.
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3 x C-(C)₂(H)₂: Three secondary carbon atoms bonded to two other carbons and two

hydrogen atoms.

3 x C-(C)₃(H): Three tertiary carbon atoms bonded to three other carbons and one hydrogen

atom.

The individual contributions of each group to the overall enthalpy of formation, entropy, and

heat capacity are then summed to yield the total estimated value for the molecule. Corrections

for branching and stereoisomerism are also applied to enhance the accuracy of the prediction.

Experimental Determination of Thermodynamic
Properties
While estimated data provides a strong theoretical foundation, experimental validation is

paramount. The following sections outline generalized, industry-standard protocols for the

laboratory determination of the key thermodynamic properties of liquid hydrocarbons like 3-
Ethyl-2,5-dimethylheptane.

Enthalpy of Formation: Bomb Calorimetry
The standard enthalpy of formation is typically determined indirectly by measuring the enthalpy

of combustion using a bomb calorimeter.[7][8][9]

Experimental Protocol:

Sample Preparation: A precisely weighed sample (typically 0.5 - 1.0 g) of 3-Ethyl-2,5-
dimethylheptane is placed in a crucible within the bomb calorimeter. A fuse wire of known

length is positioned to be in contact with the sample.[10]

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atm.[7][10]

Calorimeter Assembly: The sealed bomb is submerged in a known quantity of water within

the insulated calorimeter vessel. A stirrer ensures uniform temperature distribution, and a

high-precision thermometer records the initial temperature.[8][9]
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Ignition and Data Acquisition: The sample is ignited by passing an electrical current through

the fuse wire. The temperature of the water is recorded at regular intervals until a maximum

temperature is reached and the system begins to cool.[10]

Calculation: The heat released during combustion is calculated from the temperature rise

and the known heat capacity of the calorimeter system. The enthalpy of combustion is then

determined, and from this, the standard enthalpy of formation is calculated using Hess's Law.

Heat Capacity: Adiabatic Scanning Calorimetry
The specific heat capacity of a liquid can be accurately measured using an adiabatic scanning

calorimeter.[11]

Experimental Protocol:

Sample Loading: A known mass of 3-Ethyl-2,5-dimethylheptane is hermetically sealed in a

sample cell.

Calorimeter Setup: The sample cell is placed in the calorimeter, which is designed to

minimize heat exchange with the surroundings.

Heating and Measurement: A precisely controlled and known amount of heat is supplied to

the sample, and the resulting temperature change is measured with high accuracy. The heat

capacity is calculated from the ratio of the heat supplied to the temperature change.

Temperature Range: The measurement is typically performed over a range of temperatures

to determine the temperature dependence of the heat capacity.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the thermodynamic properties of a liquid hydrocarbon.
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Caption: Generalized workflow for the experimental determination of thermodynamic

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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